Cas no 885277-44-1 (Quinazoline,4-chloro-7-fluoro-2-(4-fluorophenyl)-)

• Product Name: Quinazoline,4-chloro-7-fluoro-2-(4-fluorophenyl)-
• CAS No: 885277-44-1
• MF: C₁₄H₇ClF₂N₂
• MW: 276.668588876724
• CID: 711437
• PubChem ID: 53407933
• Update Time: 2025-11-01

Quinazoline,4-chloro-7-fluoro-2-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Quinazoline,4-chloro-7-fluoro-2-(4-fluorophenyl)-
• 4-chloro-7-fluoro-2-(4-fluorophenyl)quinazoline
• 4-CHLORO-7-FLUORO-2-(4-FLUORO-PHENYL)-QUINAZOLINE
• Quinazoline,4-chloro-7-fluoro-2-(4-fluorophenyl)
• AKOS012384456
• 885277-44-1
• AB19780
• DTXSID80696122

• Inchi： 1S/C14H7ClF2N2/c15-13-11-6-5-10(17)7-12(11)18-14(19-13)8-1-3-9(16)4-2-8/h1-7H
• InChI Key： XQFOVHUNMTWLCW-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC(=CC2=NC(C2C=CC(=CC=2)F)=N1)F

Computed Properties

• Exact Mass: 276.02700
• Monoisotopic Mass: 276.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 25.8A^2

Experimental Properties

• PSA: 25.78000
• LogP: 4.22840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on Quinazoline,4-chloro-7-fluoro-2-(4-fluorophenyl)-

Quinazoline,4-chloro-7-fluoro-2-(4-fluorophenyl)- (CAS No. 885277-44-1): A Comprehensive Overview

Quinazoline derivatives have long been recognized for their significant pharmacological properties, and among these, Quinazoline,4-chloro-7-fluoro-2-(4-fluorophenyl)- (CAS No. 885277-44-1) stands out due to its unique structural and functional characteristics. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention in the field of medicinal chemistry. Its molecular structure incorporates both chloro and fluoro substituents, which are known to enhance the biological activity and metabolic stability of the molecule.

The presence of a 4-fluorophenyl group in the molecule adds an additional layer of complexity, influencing its interactions with biological targets. This specific arrangement has been extensively studied for its potential in developing novel therapeutic agents. The compound's chemical properties make it a valuable scaffold for further derivatization, allowing researchers to explore its pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a surge in research focused on quinazoline derivatives due to their broad spectrum of biological activities. These activities include anti-inflammatory, antiviral, anticancer, and antimicrobial effects. The structural features of Quinazoline,4-chloro-7-fluoro-2-(4-fluorophenyl)- contribute to its efficacy in these areas by modulating specific enzymatic pathways and receptor interactions.

One of the most compelling aspects of this compound is its potential in oncology research. Quinazoline derivatives have shown promise in inhibiting kinases and other enzymes involved in tumor growth and progression. The fluorine atoms in the molecule enhance its binding affinity to these targets, making it a promising candidate for further development into an anticancer drug. Recent studies have demonstrated that compounds with similar structures can induce apoptosis in cancer cells while minimizing toxicity to healthy cells.

The synthesis of Quinazoline,4-chloro-7-fluoro-2-(4-fluorophenyl)- involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine and chlorine atoms at strategic positions in the quinazoline core is critical for achieving the desired biological activity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their ability to influence electronic properties and metabolic stability makes them invaluable in drug design. In the case of Quinazoline,4-chloro-7-fluoro-2-(4-fluorophenyl)-, the fluorine atoms at the 7-position and 2-position play a crucial role in enhancing its bioavailability and target specificity. This has led to increased interest in developing fluorinated quinazolines as lead compounds for new therapies.

Computational studies have also been instrumental in understanding the behavior of this compound. Molecular modeling techniques have helped researchers predict how Quinazoline,4-chloro-7-fluoro-2-(4-fluorophenyl)- interacts with biological targets at the atomic level. These insights have guided the design of analogs with improved properties, such as enhanced potency and reduced side effects.

The pharmacological profile of this compound has been evaluated through both in vitro and in vivo studies. In cell-based assays, it has demonstrated significant activity against various cancer cell lines, suggesting its potential as a therapeutic agent. Animal models have further supported these findings by showing that it can inhibit tumor growth without causing severe adverse effects.

The development of new drugs is a complex process that involves multiple stages, from discovery to clinical trials. Quinazoline,4-chloro-7-fluoro-2-(4-fluorophenyl)- represents an early but promising step in this journey. Future research will focus on optimizing its chemical structure to improve its pharmacological properties further. This may involve modifying other parts of the molecule or exploring new synthetic routes to enhance yield and purity.

The impact of fluorinated quinazolines on drug discovery is profound. Their unique properties make them suitable for targeting a wide range of diseases beyond cancer. For instance, some derivatives have shown efficacy against infectious diseases by inhibiting viral enzymes or bacterial toxins. This versatility underscores the importance of continued research into this class of compounds.

In conclusion, Quinazoline,4-chloro-7-fluoro-2-(4-fluorophenyl)- (CAS No. 885277-44-1) is a fascinating molecule with significant potential in medicinal chemistry. Its structural features and biological activities make it a valuable candidate for further development into novel therapeutic agents. As research progresses, we can expect more insights into its mechanisms of action and applications across various therapeutic areas.